Cas no 162898-23-9 (3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid)

3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid structure
162898-23-9 structure
Product Name:3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid
CAS No:162898-23-9
MF:C30H46O4
MW:470.683849811554
CID:2001058
PubChem ID:9982183
Update Time:2025-04-21

3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid
    • (3R,4aR,4bS,6aR,7S,8S,10bS,12aS)-7-(2-carboxyethyl)-3,4b,7,10b,12a-pentamethyl-8-prop-1-en-2-yl-2,4,4a,5,6,6a,8,9,11,12-decahydro-1H-chrysene-3-carboxylic acid
    • 162898-23-9
    • DTXSID001099103
    • (1S,2S,4bS,6aS,9R,10aR,10bS,12aR)-9-Carboxy-1,2,3,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-1,4b,6a,9,10b-pentamethyl-2-(1-methylethenyl)-1-chrysenepropanoic acid
    • Inchi: 1S/C30H46O4/c1-19(2)20-8-9-22-21(28(20,5)12-11-24(31)32)10-13-30(7)23-18-27(4,25(33)34)15-14-26(23,3)16-17-29(22,30)6/h9,20-21,23H,1,8,10-18H2,2-7H3,(H,31,32)(H,33,34)/t20-,21-,23+,26+,27+,28-,29+,30-/m0/s1
    • InChI Key: NTFLZJIEKFOVHF-PCFFWJMZSA-N
    • SMILES: OC([C@]1(C)CC[C@]2(C)CC[C@]3(C)C4=CC[C@@H](C(=C)C)[C@](C)(CCC(=O)O)[C@H]4CC[C@@]3(C)[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 934
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 74.6Ų
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